Cas no 89217-00-5 (9H-Xanthene-3-carbonitrile, 7-methoxy-9-oxo-)

• Product Name: 9H-Xanthene-3-carbonitrile, 7-methoxy-9-oxo-
• CAS No: 89217-00-5
• MF: C₁₅H₉NO₃
• MW: 251.236863851547
• CID: 608500
• PubChem ID: 19865524
• Update Time: 2025-04-19

9H-Xanthene-3-carbonitrile, 7-methoxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-3-carbonitrile, 7-methoxy-9-oxo-
• 7-methoxy-9-oxoxanthene-3-carbonitrile
• PESDKOMCZSYXAQ-UHFFFAOYSA-N
• DTXSID20600743
• 7-METHOXY-9-OXO-9H-XANTHENE-3-CARBONITRILE
• 89217-00-5
• 6-Cyano-2-methoxyxanthone
• SCHEMBL10453458

• Inchi： 1S/C15H9NO3/c1-18-10-3-5-13-12(7-10)15(17)11-4-2-9(8-16)6-14(11)19-13/h2-7H,1H3
• InChI Key： PESDKOMCZSYXAQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C#N)C=CC=2C(C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 251.058243149g/mol
• Monoisotopic Mass: 251.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3Ų